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Compound of Interest

Compound Name: Methazolamide
CAS No.: 1164547-86-7
Cat. No.: B10762108
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for the handling of Methazolamide, including operational and disposal
plans.

Methazolamide is a sulfonamide derivative used as a carbonic anhydrase inhibitor.[1][2] It is a
white crystalline powder that is weakly acidic and slightly soluble in water, alcohol, and
acetone.[2]

Hazard Identification and Personal Protective
Equipment

Methazolamide is classified as a hazardous substance.[3] It is harmful if swallowed, in contact
with skin, or if inhaled, and is suspected of causing cancer.[4][5]

Table 1: Hazard Summary for Methazolamide
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Hazard Classification GHS Hazard Statement

Acute Toxicity (Oral) H302: Harmful if swallowed[4]

Acute Toxicity (Dermal) H312: Harmful in contact with skin[4]
Acute Toxicity (Inhalation) H332: Harmful if inhaled[4]
Carcinogenicity H351: Suspected of causing cancer[4]

Due to these hazards, appropriate personal protective equipment (PPE) must be worn at all
times when handling Methazolamide.

Recommended Personal Protective Equipment (PPE):

Hand Protection: Handle with gloves. The specific type of glove should be chosen based on
the potential for exposure and the nature of the work being done.

o Eye/Face Protection: Use safety glasses with side-shields conforming to EN166 or NIOSH-
approved safety goggles.[5] If there is a potential for splashing, a face shield is also required.

[6]

o Skin and Body Protection: Wear suitable protective clothing, such as a lab coat.[7] For tasks
with a higher risk of exposure, a gown that is resistant to permeability by hazardous drugs
should be worn.[6] In some situations, head-to-toe protection with coveralls ("bunny suits")
may be necessary to minimize cross-contamination.[8]

» Respiratory Protection: If engineering controls are not sufficient to control airborne dust, an
appropriate respirator (e.g., N95) should be used.[8] Surgical masks do not provide
adequate respiratory protection from drug exposure.[8]

Operational Plan for Safe Handling
A clear, step-by-step operational plan is crucial for minimizing exposure and ensuring safety.

Step 1: Receiving and Unpacking

» Upon receipt, inspect the container for any damage or leaks.
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* When unpacking, wear a respirator, as there is a risk of exposure from spills or breaks during
shipping.[8]

Step 2: Preparation and Weighing

o Handle Methazolamide in a well-ventilated area, preferably in a chemical fume hood, to
avoid the formation of dust and aerosols.[5][7]

o Before handling, ensure all necessary PPE is donned correctly.
e Use non-sparking tools to prevent fire caused by electrostatic discharge.[7]

Step 3: In-Use Procedures

Avoid all personal contact, including inhalation.[3]
e Do not eat, drink, or smoke in the area where Methazolamide is being handled.[7]

« |f skin contact occurs, wash the affected area with soap and plenty of water and consult a
physician.[5]

 In case of eye contact, flush with water as a precaution.[5]

« If inhaled, move the person to fresh air and seek medical advice if they feel unwell.[7]

In case of ingestion, rinse the mouth with water and consult a physician.[5]

Step 4: Accidental Release Measures

For minor spills, collect the material and place it in a suitable container for disposal.[3]

For major spills, alert emergency responders and advise personnel in the area of the hazard.

[3]

Avoid dust formation during cleanup.[7]

Wear appropriate PPE, including respiratory protection, during cleanup.
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Storage and Disposal Plans

Storage:

Store Methazolamide at room temperature (15 to 30°C or 59 to 86°F) in a well-closed
container.[1][9]

Keep the container tightly closed in a dry and well-ventilated place.[5]

Protect from excessive heat, moisture, and direct sunlight.[9][10]

Store in a secure location, locked up and out of reach of children and pets.[7][9]
Disposal:

o Methazolamide must not be disposed of with household garbage or allowed to reach the
sewage system.[4]

o The preferred method for disposal of unused or expired Methazolamide is through a drug
take-back program.[11][12][13] These programs are often available through local law
enforcement agencies or pharmacies.[11][13]

 If a take-back program is not available, follow these steps for household trash disposal:[11]
[14]

o

Remove the medicine from its original container.[11][14]

[¢]

Mix it with an undesirable substance such as used coffee grounds, dirt, or cat litter.[11][14]
This makes it less appealing to children and pets.[11]

[¢]

Place the mixture in a sealable bag or container to prevent leakage.[11][14]

[¢]

Dispose of the sealed container in the household trash.[11]

» Contaminated PPE should be placed in a designated biohazard box for disposal.[6]

Experimental Workflow and Safety Protocol
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The following diagram illustrates the logical workflow for the safe handling and disposal of
Methazolamide in a laboratory setting.

Methazolamide Handling and Disposal Workflow
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Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Methazolamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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